Cas no 89891-82-7 (Benzene, 1-chloro-4-(iodoethynyl)-)

• Product Name: Benzene, 1-chloro-4-(iodoethynyl)-
• CAS No: 89891-82-7
• MF: C₈H₄ClI
• MW: 262.474833488464
• CID: 1947172
• PubChem ID: 10879908
• Update Time: 2025-06-10

Benzene, 1-chloro-4-(iodoethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(iodoethynyl)-
• 1-chloro-4-(2-iodoethynyl)benzene
• 4-Chloro-(2-iodoethynyl)benzene
• p-Chlorphenyl-jod-ethin
• SY318824
• 1-CHLORO-4-(IODOETHYNYL)BENZENE
• 4-Chloro-(2-iodoethynyl)benzene, AldrichCPR
• MFCD26142827
• DTXSID10446930
• AT14282
• CS-0459361
• 89891-82-7
• p-Chlorphenyljodacetylen

• Inchi： 1S/C8H4ClI/c9-8-3-1-7(2-4-8)5-6-10/h1-4H
• InChI Key： YPTYBHDVZXSARL-UHFFFAOYSA-N
• SMILES： IC#CC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 261.90463Da
• Monoisotopic Mass: 261.90463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, 1-chloro-4-(iodoethynyl)-

Recent Advances in the Application of Benzene, 1-chloro-4-(iodoethynyl)- (CAS: 89891-82-7) in Chemical Biology and Pharmaceutical Research

The compound Benzene, 1-chloro-4-(iodoethynyl)- (CAS: 89891-82-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This halogenated benzene derivative, characterized by the presence of both chloro and iodoethynyl functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules and materials. Recent studies have explored its potential in drug discovery, material science, and as a building block for complex molecular architectures.

One of the most notable advancements involves the use of 89891-82-7 in the development of novel radiopharmaceuticals. Researchers have leveraged its iodoethynyl group for efficient radioiodination, enabling the creation of targeted imaging agents for positron emission tomography (PET). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing iodine-124-labeled probes for tumor imaging, showcasing its high specificity and stability under physiological conditions.

In addition to its radiopharmaceutical applications, Benzene, 1-chloro-4-(iodoethynyl)- has been employed in the synthesis of small-molecule inhibitors targeting key enzymes in cancer pathways. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its role as a precursor in the development of potent inhibitors of protein kinases, which are implicated in various malignancies. The chloro substituent in the compound facilitates further functionalization, allowing for the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

Material science has also benefited from the unique properties of 89891-82-7. Researchers have utilized its ethynyl group for cross-coupling reactions, enabling the construction of conjugated polymers with tailored electronic properties. These polymers exhibit potential applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices. A 2022 publication in Advanced Materials detailed the synthesis of a series of π-conjugated polymers using 89891-82-7 as a key monomer, demonstrating enhanced charge transport properties and thermal stability.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Benzene, 1-chloro-4-(iodoethynyl)-. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproducts. For example, a 2023 study in Organic Process Research & Development reported a scalable and environmentally friendly method for its production, employing palladium-catalyzed Sonogashira coupling under mild conditions. This advancement is expected to facilitate broader adoption of the compound in industrial applications.

Looking ahead, the versatility of 89891-82-7 positions it as a valuable tool in interdisciplinary research. Ongoing studies are exploring its potential in bioorthogonal chemistry, where its reactive functional groups can be exploited for selective labeling of biomolecules in live cells. Furthermore, its application in the design of metal-organic frameworks (MOFs) for drug delivery and catalysis is an emerging area of interest. As research continues to uncover new uses for this compound, its role in advancing chemical biology and pharmaceutical science is likely to expand significantly.